Hydrocortisone 21-butyrate
Hydrocortisone 21-butyrate
Brand Name:
Vulcanchem
CAS No.:
6677-99-2
VCID:
VC20794727
InChI:
InChI=1S/C25H36O6/c1-4-5-21(29)31-14-20(28)25(30)11-9-18-17-7-6-15-12-16(26)8-10-23(15,2)22(17)19(27)13-24(18,25)3/h12,17-19,22,27,30H,4-11,13-14H2,1-3H3
SMILES:
CCCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)O
Molecular Formula:
C25H36O6
Molecular Weight:
432.5 g/mol
Hydrocortisone 21-butyrate
CAS No.: 6677-99-2
Cat. No.: VC20794727
Molecular Formula: C25H36O6
Molecular Weight: 432.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 6677-99-2 |
|---|---|
| Molecular Formula | C25H36O6 |
| Molecular Weight | 432.5 g/mol |
| IUPAC Name | [2-(11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl] butanoate |
| Standard InChI | InChI=1S/C25H36O6/c1-4-5-21(29)31-14-20(28)25(30)11-9-18-17-7-6-15-12-16(26)8-10-23(15,2)22(17)19(27)13-24(18,25)3/h12,17-19,22,27,30H,4-11,13-14H2,1-3H3 |
| Standard InChI Key | YZNQMPPBWQTLFJ-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)O)C)O |
| SMILES | CCCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)O |
| Canonical SMILES | CCCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)O |
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